molecular formula C24H27N6NaO10S B1260934 Formidacillin CAS No. 94425-13-5

Formidacillin

Cat. No.: B1260934
CAS No.: 94425-13-5
M. Wt: 614.6 g/mol
InChI Key: PYLWBTPVPPYFNW-ANIXHHLQSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

Formidacillin, also known as this compound, is a useful research compound. Its molecular formula is C24H27N6NaO10S and its molecular weight is 614.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

94425-13-5

Molecular Formula

C24H27N6NaO10S

Molecular Weight

614.6 g/mol

IUPAC Name

sodium;(2S,5R,6R)-6-[[(2R)-2-(3,4-dihydroxyphenyl)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]acetyl]amino]-6-formamido-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate

InChI

InChI=1S/C24H28N6O10S.Na/c1-4-28-7-8-29(18(36)17(28)35)22(40)26-14(11-5-6-12(32)13(33)9-11)16(34)27-24(25-10-31)20(39)30-15(19(37)38)23(2,3)41-21(24)30;/h5-6,9-10,14-15,21,32-33H,4,7-8H2,1-3H3,(H,25,31)(H,26,40)(H,27,34)(H,37,38);/q;+1/p-1/t14-,15+,21-,24-;/m1./s1

InChI Key

PYLWBTPVPPYFNW-ANIXHHLQSA-M

Isomeric SMILES

CCN1CCN(C(=O)C1=O)C(=O)N[C@H](C2=CC(=C(C=C2)O)O)C(=O)N[C@]3([C@@H]4N(C3=O)[C@H](C(S4)(C)C)C(=O)[O-])NC=O.[Na+]

SMILES

CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC(=C(C=C2)O)O)C(=O)NC3(C4N(C3=O)C(C(S4)(C)C)C(=O)[O-])NC=O.[Na+]

Canonical SMILES

CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC(=C(C=C2)O)O)C(=O)NC3(C4N(C3=O)C(C(S4)(C)C)C(=O)[O-])NC=O.[Na+]

Synonyms

BRL 36650
BRL-36650
fomidacillin
foramidocillin
formidacillin
sodium 6 beta-(D-2-(4-ethyl-2,3-dioxopiperazine-1-yl)carbonylamino)-2-(3,4-dihydroxyphenyl)acetamido-6 alpha-formamido-penicillinate

Origin of Product

United States

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